Cas no 180895-43-6 (Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI))

• Product Name: Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI)
• CAS No: 180895-43-6
• MF: C₄H₅F₃N₂O₃
• MW: 186.089311361313
• CID: 906903
• PubChem ID: 11263903
• Update Time: 2025-04-19

Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI)
• 180895-43-6
• SCHEMBL8496257
• CWNKNKOWIJVEKS-UHFFFAOYSA-N
• Methyl N-[(2,2,2-trifluoroacetyl)amino]carbamate

• Inchi： 1S/C4H5F3N2O3/c1-12-3(11)9-8-2(10)4(5,6)7/h1H3,(H,8,10)(H,9,11)
• InChI Key： CWNKNKOWIJVEKS-UHFFFAOYSA-N
• SMILES： FC(C(NNC(=O)OC)=O)(F)F

Computed Properties

• Exact Mass: 186.02525
• Monoisotopic Mass: 186.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43